Cas no 63843-39-0 (3-(p-Tolyloxy)piperidine)

• Product Name: 3-(p-Tolyloxy)piperidine
• CAS No: 63843-39-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD08061070
• CID: 90246
• PubChem ID: 21428718
• Update Time: 2025-08-05

3-(p-Tolyloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(p-Tolyloxy)piperidine
• 3-(4-Methylphenoxy)piperidine
• PIPERIDINE,3-(4-METHYLPHENOXY)-
• (R,S)-3-(p-tolyloxy)piperidine
• 3-(4-Methylphenoxy)-piperidine HCl
• 3-(P-TolYl-Oxy)Piperidine
• DTXSID40613693
• 63843-39-0
• 3-p-Tolyloxypiperidine
• SB41314
• CS-0281394
• XLKBIUMAMUGELV-UHFFFAOYSA-N
• SCHEMBL3158901
• 3-(p-Tolyloxy)piperidine, AldrichCPR
• FT-0749846
• EN300-363434
• MFCD08061070
• V10099
• AKOS009460921
• DB-013871

• MDL： MFCD08061070
• Inchi： 1S/C12H17NO/c1-10-4-6-11(7-5-10)14-12-3-2-8-13-9-12/h4-7,12-13H,2-3,8-9H2,1H3
• InChI Key： XLKBIUMAMUGELV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1CNCCC1

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3A^2

Experimental Properties

• Color/Form: 。
• Density: 1.016
• Boiling Point: 299.8°C at 760 mmHg
• Flash Point: 120.9°C
• Refractive Index: 1.523
• PSA: 21.26000
• LogP: 2.45460
• Solubility: 。

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(p-Tolyloxy)piperidine

3-(p-Tolyloxy)piperidine: A Comprehensive Overview

3-(p-Tolyloxy)piperidine (CAS No. 63843-39-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a p-tolyl group via an ether linkage. The p-tolyl group adds steric bulk and electronic effects, while the piperidine ring contributes to the compound's flexibility and reactivity. These features make 3-(p-Tolyloxy)piperidine a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the potential of 3-(p-Tolyloxy)piperidine as a key intermediate in the development of bioactive molecules. For instance, studies have demonstrated its role in the synthesis of novel kinase inhibitors, which hold promise for treating various cancers. The compound's ability to form stable ether linkages and its compatibility with diverse functional groups make it an ideal candidate for medicinal chemistry applications.

The synthesis of 3-(p-Tolyloxy)piperidine typically involves nucleophilic substitution reactions, where the p-tolyl ether group is introduced onto the piperidine ring. This reaction is often facilitated by using alkylating agents such as p-tolyl bromide or p-tolyl chloride in the presence of a base like potassium tert-butoxide. The reaction conditions are optimized to ensure high yields and selectivity, making this compound accessible for large-scale production.

In addition to its role in drug discovery, 3-(p-Tolyloxy)piperidine has found applications in polymer chemistry. Researchers have explored its use as a monomer for synthesizing advanced polymers with tailored properties, such as improved thermal stability and mechanical strength. These polymers are being investigated for use in high-performance materials, including those used in aerospace and electronics industries.

Recent studies have also focused on the environmental impact of 3-(p-Tolyloxy)piperidine and its derivatives. Efforts are being made to develop eco-friendly synthesis routes and recycling strategies to minimize waste and reduce the carbon footprint associated with its production. These initiatives align with global sustainability goals and highlight the importance of responsible chemical manufacturing.

The versatility of 3-(p-Tolyloxy)piperidine is further exemplified by its use in asymmetric synthesis. By employing chiral catalysts, chemists can selectively produce enantiomerically enriched compounds, which are crucial for developing chiral pharmaceuticals. This approach has opened new avenues for exploring stereochemistry in complex molecule synthesis.

Furthermore, computational chemistry tools have been employed to study the electronic properties and reactivity of 3-(p-Tolyloxy)piperidine at the molecular level. These studies provide insights into its interaction with biological targets and guide the design of more potent drug candidates. Such interdisciplinary approaches underscore the importance of integrating experimental and computational methods in modern chemical research.

In conclusion, 3-(p-Tolyloxy)piperidine (CAS No. 63843-39-0) is a multifaceted compound with wide-ranging applications across various industries. Its unique structure, coupled with recent advancements in synthetic and computational chemistry, positions it as a key player in the development of innovative solutions to address global challenges in health, materials science, and sustainability.